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Compound of Interest

Compound Name: Eicosyltriethylammonium bromide

Cat. No.: B562210 Get Quote

An In-depth Technical Guide to
Eicosyltriethylammonium Bromide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, chemical formula,

and physicochemical properties of eicosyltriethylammonium bromide. It also details a

general experimental protocol for its synthesis, relevant to professionals in organic synthesis

and drug development.

Molecular Structure and Formula
Eicosyltriethylammonium bromide is a quaternary ammonium salt. Its structure consists of a

central nitrogen atom bonded to three ethyl groups and one long-chain eicosyl group (a 20-

carbon alkyl chain). The positive charge on the quaternary nitrogen is balanced by a bromide

anion.

Chemical Formula: C₂₆H₅₆BrN[1][2]

Synonyms: N,N,N-Triethyl-1-eicosanaminium Bromide, Triethyleicosylammonium bromide, n-

Eicosyltriethylammonium Bromide[1][3]

Molecular Structure:
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Physicochemical Properties
Eicosyltriethylammonium bromide is a compound useful in organic synthesis and is

categorized under detergents.[1][3] While specific experimental data such as melting and

boiling points are not readily available in the provided search results, the following table

summarizes its key molecular characteristics.

Property Value Reference

CAS Number 75222-49-0 [1][2][3]

Molecular Weight 462.63 g/mol [1][2]

Appearance
White solid (general for similar

compounds)
[4]

Storage Temperature 2-8°C (Refrigerator) [3]

Experimental Protocols
A. General Synthesis of Quaternary Ammonium Bromides

The synthesis of eicosyltriethylammonium bromide can be achieved through the

quaternization of triethylamine with 1-bromoeicosane. This is a standard procedure for creating

quaternary ammonium salts.

Materials:

Triethylamine

1-Bromoeicosane

Anhydrous solvent (e.g., ethanol, acetonitrile, or ethyl acetate)

Procedure:

In a round-bottom flask, dissolve 1-bromoeicosane in the chosen anhydrous solvent.

Add a stoichiometric equivalent or a slight excess of triethylamine to the solution.
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The reaction mixture is typically stirred at room temperature or gently heated to reflux for

several hours to drive the reaction to completion.

The progress of the reaction can be monitored by techniques such as Thin Layer

Chromatography (TLC).

Upon completion, the product, eicosyltriethylammonium bromide, often precipitates from

the solution upon cooling.

The solid product is collected by filtration.

The crude product can be purified by recrystallization from a suitable solvent to yield the final

white crystalline product.

B. Characterization Techniques

The structure and purity of the synthesized eicosyltriethylammonium bromide can be

confirmed using various analytical methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the presence of the eicosyl and triethyl groups and the overall structure of

the molecule.

Mass Spectrometry (MS): Mass spectrometry will show the molecular ion peak

corresponding to the eicosyltriethylammonium cation (C₂₆H₅₆N⁺) and will also show isotopic

patterns characteristic of the bromide salt. The presence of bromine isotopes (⁷⁹Br and ⁸¹Br)

in roughly equal abundance will result in two molecular ion peaks separated by two mass

units.[5]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the

characteristic C-H and C-N vibrational bands in the molecule.

Logical Relationships and Potential Applications
The molecular structure of eicosyltriethylammonium bromide, with its long hydrophobic alkyl

chain and a hydrophilic quaternary ammonium headgroup, imparts surfactant properties. This

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b562210?utm_src=pdf-body
https://www.benchchem.com/product/b562210?utm_src=pdf-body
https://www.docbrown.info/page06/spectra2/1-bromobutane-ms.htm
https://www.benchchem.com/product/b562210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


amphiphilic nature is key to its potential applications in areas such as drug delivery, where it

can self-assemble into micelles or vesicles to encapsulate therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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